Cas no 701-83-7 (3-Fluorophenyl Acetate)

• Product Name: 3-Fluorophenyl Acetate
• CAS No: 701-83-7
• MF: C₈H₇FO₂
• MW: 154.138386011124
• MDL: MFCD00142578
• CID: 82993
• PubChem ID: 160871010
• Update Time: 2025-06-08

3-Fluorophenyl Acetate Chemical and Physical Properties

Names and Identifiers

• 3-Fluorophenyl acetate
• (3-fluorophenyl) acetate
• 1-Acetoxy-3-fluorobenzene
• Acetic Acid 3-Fluorophenyl Ester
• IAWZWMGUTKRLQB-UHFFFAOYSA-N
• PubChem3060
• m-Fluorophenyl Acetate
• Phenol, 3-fluoro-, acetate
• Phenol, 3-fluoro-,1-acetate
• IAWZWMGUTKRLQB-UHFFFAOYSA-
• SBB086985
• PC0900
• VZ26892
• AS02346
• AK135677
• SY042571
• AB00342
• 3-Fluorophenyl acetate, 97%
• InChI=1/C8H7FO2/c1-6(10)11-8-4-2-3-7(9)5-8/h2-5H,1H3
• F0800
• FT-0607275
• CS-0155013
• 3-fluorophenylacetate
• 701-83-7
• MFCD00142578
• DS-5132
• CHEMBL455763
• DTXSID00220382
• acetic acid 3-fluoro-phenyl ester
• SCHEMBL287805
• AKOS005254469
• NS00122146
• DB-055387
• 3-Fluorophenyl Acetate

• MDL： MFCD00142578
• Inchi： 1S/C8H7FO2/c1-6(10)11-8-4-2-3-7(9)5-8/h2-5H,1H3
• InChI Key： IAWZWMGUTKRLQB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC(C)=O
• BRN： 2555261

Computed Properties

• Exact Mass: 154.04300
• Monoisotopic Mass: 154.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.147 g/mL at 25 °C(lit.)
• Boiling Point: 78°C/13mmHg(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.4800(lit.)
• PSA: 26.30000
• LogP: 1.75100
• Solubility: It is miscible with water.

3-Fluorophenyl Acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26-S24/25
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 3-Fluorophenyl Acetate

Comprehensive Guide to 3-Fluorophenyl Acetate (CAS No. 701-83-7): Properties, Applications, and Industry Insights

3-Fluorophenyl Acetate (CAS No. 701-83-7) is a fluorinated aromatic ester with significant relevance in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. This compound, also known as 3-Fluoro phenyl acetate, features a phenyl ring substituted with a fluorine atom at the meta-position and an acetyloxy functional group, offering unique reactivity for targeted chemical transformations. Its molecular formula C₈H₇FO₂ and molar mass of 154.14 g/mol make it a versatile building block in modern organic synthesis.

The growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and bioavailability, has positioned 3-Fluorophenyl Acetate as a valuable precursor. Researchers frequently search for "3-Fluorophenyl Acetate synthesis," "CAS 701-83-7 applications," or "meta-fluorophenyl derivatives," reflecting its importance in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors and PET radiotracers, aligning with trends in personalized medicine and cancer therapeutics.

From a structural perspective, the fluorine substitution in 3-FPA (abbreviated form) influences electron distribution, creating a dipole moment that enhances its reactivity in nucleophilic aromatic substitution (S_NAr) reactions. This property makes it particularly useful for constructing complex molecules in a regioselective manner. Industry professionals often inquire about "3-Fluorophenyl Acetate solubility" (soluble in organic solvents like DCM, THF) or "stability under reflux conditions," crucial parameters for process optimization.

In material science, 701-83-7 serves as a monomer for synthesizing fluorinated polymers with improved thermal resistance and dielectric properties. These materials address emerging needs in 5G technology and flexible electronics, where heat dissipation and signal integrity are critical. The compound's acetyl group allows facile polymerization or further functionalization, enabling tailored material properties for specific applications.

Quality specifications for 3-Fluorophenyl Acetate typically require ≥98% purity (HPLC), with strict control of residual solvents and heavy metals when used in pharmaceutical contexts. Analytical techniques like GC-MS, ¹⁹F NMR, and IR spectroscopy are employed for characterization, with the fluorine NMR shift around -113 ppm serving as a distinctive fingerprint. These details respond to common queries such as "how to analyze 3-Fluorophenyl Acetate" or "CAS 701-83-7 purity standards."

Environmental and handling considerations for 3-FPA follow standard laboratory protocols for fluoroorganics. While not classified as hazardous under major regulatory frameworks, proper ventilation and PPE are recommended during handling. This aligns with increasing industry focus on "green chemistry approaches for fluorinated compounds" and "sustainable aryl acetate production," reflecting broader environmental concerns in chemical manufacturing.

The global market for 3-Fluorophenyl Acetate shows steady growth (CAGR ~5.8% from 2022-2030), driven by expanding applications in liquid crystal materials and advanced battery electrolytes. Supply chain professionals frequently search for "701-83-7 suppliers" or "bulk 3-Fluorophenyl Acetate pricing," indicating robust commercial interest. Regional production hubs in North America, Europe, and Asia-Pacific ensure stable availability, though technical-grade and pharmaceutical-grade variants command different price points.

Innovative applications continue to emerge, such as using 3-Fluorophenyl Acetate derivatives in OLED materials for next-generation displays, where fluorine incorporation improves electron transport properties. Patent analysis reveals increasing activity around "fluoroaryl acetate modifications" and "CAS 701-83-7 derivative compounds," particularly in materials science and biomedical imaging domains.

For researchers exploring structure-activity relationships, the meta-fluorine position in 3-FPA offers distinct advantages over ortho- or para-substituted analogs in certain molecular designs. This nuance addresses frequent queries about "fluorine position effects in phenyl acetates" and "regioisomer comparison 701-83-7." Computational chemistry studies suggest the meta-substitution pattern optimizes steric and electronic effects for many target interactions.

Standard storage recommendations for 3-Fluorophenyl Acetate include protection from moisture at 2-8°C in amber glass containers, with shelf-life typically exceeding 24 months under proper conditions. These practical details respond to common logistical questions like "long-term storage of fluorophenyl esters" while emphasizing material preservation best practices.